Cas no 898776-57-3 ((4-chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone)

(4-Chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone is a fluorinated and chlorinated aromatic ketone derivative with a pyrrolidine-containing side chain. This compound exhibits a unique structural motif combining halogenated aryl groups and a nitrogen-containing heterocycle, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both chloro and fluoro substituents enhances its potential as a pharmacophore in bioactive molecules, particularly in CNS-targeting compounds. The pyrrolidin-1-ylmethyl moiety improves solubility and bioavailability compared to simpler aromatic ketones. Its bifunctional structure allows for further derivatization at both the carbonyl group and the pyrrolidine nitrogen, enabling diverse applications in structure-activity relationship studies. The compound's rigid yet modifiable framework makes it particularly useful for developing kinase inhibitors and GPCR-targeting agents.
(4-chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone structure
898776-57-3 structure
Product Name:(4-chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
CAS No:898776-57-3
MF:C18H17ClFNO
MW:317.785087347031
MDL:MFCD03841523
CID:1946266
PubChem ID:24724354
Update Time:2025-07-02

(4-chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • (4-chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
    • 4-CHLORO-3-FLUORO-4'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
    • CTK5G5572
    • AG-H-65677
    • KB-190711
    • 4-chloro-3-fluoro-4'-pyrrolidinomethylbenzophenone
    • (4-Chloro-3-fluorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone
    • (4-Chloro-3-fluorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
    • 898776-57-3
    • 4-chloro-3-fluoro-4'-pyrrolidinomethyl benzophenone
    • AKOS016019790
    • MFCD03841523
    • DTXSID10642753
    • MDL： MFCD03841523
    • Inchi： 1S/C18H17ClFNO/c19-16-8-7-15(11-17(16)20)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h3-8,11H,1-2,9-10,12H2
    • InChI Key： BJBBTODQXQAHCM-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1F)C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

  • Exact Mass: 317.09800
  • Monoisotopic Mass: 317.0982700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.24380

(4-chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-chloro-3-fluorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone Pricemore >>

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A2B Chem LLC
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